Cas no 68438-32-4 (Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci))

Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci) structure
68438-32-4 structure
Product Name:Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci)
CAS No:68438-32-4
MF:C8H7ClFNO
MW:187.598684549332
CID:2183045
PubChem ID:12477783
Update Time:2025-04-21

Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci)
    • 1-(2-amino-4-fluorophenyl)-2-chloroethanone
    • 68438-32-4
    • DB-275964
    • ETHANONE, 1-(2-AMINO-4-FLUOROPHENYL)-2-CHLORO-
    • 1-(2-Amino-4-fluorophenyl)-2-chloroethan-1-one
    • DTXCID70450578
    • DTXSID50499768
    • Inchi: 1S/C8H7ClFNO/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4,11H2
    • InChI Key: YXSDQKCCWFHABG-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(=CC=1N)F)=O

Computed Properties

  • Exact Mass: 187.0200197Da
  • Monoisotopic Mass: 187.0200197Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų
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